1-Methyl-4-thiophene-2-yl-1H-imidazole-2-carbaldehyde

• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 1-methyl-4-thiophen-2-ylimidazole-2-carbaldehyde
• InChI: InChI=1S/C9H8N2OS/c1-11-5-7(10-9(11)6-12)8-3-2-4-13-8/h2-6H,1H3
• InChI Key: AGDQESDTQSWXED-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1C=O)C2=CC=CS2

Description

1-Methyl-4-thiophene-2-yl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H8N2OS and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A glass vial was charged with 4-bromo-1-methyl-1H-imidazole-2-carbaldehyde (1420 mg, 7.5 mmol), tributyl-(2-thienyl)-stannane (3.50 g, 9.38 mmol), DMF (15 mL) and the slurry was deoxygenated by bubbling argon through then tetrakis(triphenylphosphine)palladium(0) (216 mg, 0.1875 mmol) was added and the vessel sealed and heated in a microwave reactor at 160° C. for 30 minutes. The volatiles were removed in vacuo then EtOAc (50 mL) was added followed by saturated sodium bicarbonate solution (25 mL). The organic layer was separated and the aqueous extracted with EtOAc (50 mL). The combined extracts were dried over Na2SO4, filtered and the volatiles removed in vacuo. The residue was purified by column chromatography on silica gel (Gradient: n-heptane/EtOAc=4/1 to EtOAc 100%) to yield the title compound (730 mg, 51%) as a yellow solid. 1H NMR (500 MHz, CDCl3): δ 9.72 (s, 1H), 7.99 (s, 1H), 7.49-7.47 (m, 1H), 7.40-7.38 (m, 1H), 7.12-7.08 (m, 1H), 3.95 (s, 3H).